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Compound of Interest

Compound Name:
2-Propanol, 1,1'-

(hydroxyimino)bis-

Cat. No.: B1609678 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with 2-Propanol, 1,1'-
(hydroxyimino)bis-. Given that the chemical, physical, and toxicological properties of this

compound have not been thoroughly investigated, it is imperative to handle it with caution,

assuming it to be hazardous.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is critical to ensure safety when

handling 2-Propanol, 1,1'-(hydroxyimino)bis-. The following table summarizes the

recommended PPE for various laboratory operations.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Routine Handling

& Weighing

ANSI Z87.1-

compliant safety

glasses with side

shields or safety

goggles.[1]

Nitrile or

neoprene gloves.

[1] Double

gloving is

recommended.

Standard

laboratory coat.

[1]

Not generally

required if

handled in a

certified chemical

fume hood.

Solutions &

Transfers

Chemical safety

goggles. A face

shield should be

worn if there is a

significant splash

hazard.[1]

Nitrile or

neoprene gloves.

[1] Ensure gloves

are compatible

with any solvents

used.

Chemical-

resistant lab coat

or apron over a

standard lab

coat.

Work should be

conducted in a

chemical fume

hood to avoid

inhalation of

vapors or

aerosols.

Spill Cleanup

Chemical safety

goggles and a

face shield.[1]

Heavy-duty nitrile

or neoprene

gloves.

Chemical-

resistant suit or

apron.

An air-purifying

respirator with

organic vapor

cartridges may

be necessary

depending on the

spill size and

ventilation.[2][3]

[4][5]

Heating or

Reactions

Chemical safety

goggles and a

face shield.[1]

Insulated,

chemical-

resistant gloves.

Flame-resistant

lab coat.[1]

All operations

should be

performed within

a chemical fume

hood.

Experimental Workflow and Safety Procedures
The following diagram outlines the standard workflow for handling 2-Propanol, 1,1'-
(hydroxyimino)bis- in a laboratory setting, incorporating essential safety checkpoints.
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Standard Laboratory Workflow for Handling 2-Propanol, 1,1'-(hydroxyimino)bis-
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Engineering Controls: Always handle 2-Propanol, 1,1'-(hydroxyimino)bis- in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.[6]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where this chemical is handled. Wash hands thoroughly after handling.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials. Ensure the storage container is properly labeled.[1]

Spill Response
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated, if it can be done safely.

Contain: For small spills, contain the material with an inert absorbent material such as

vermiculite, dry sand, or earth. Do not use combustible materials like sawdust.

Personal Protection: Wear the appropriate PPE as outlined in the table above for spill

cleanup.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Reporting: Report the spill to the appropriate environmental health and safety (EHS)

department.

Disposal Plan
As the toxicological properties of this compound are not fully known, all waste generated must

be treated as hazardous.
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Waste Collection: Collect all waste containing 2-Propanol, 1,1'-(hydroxyimino)bis-,
including contaminated consumables (e.g., gloves, absorbent pads), in a designated,

properly labeled, and sealed hazardous waste container.[7]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "2-Propanol, 1,1'-(hydroxyimino)bis-".[7][8]

Segregation: Do not mix this waste with other waste streams unless explicitly instructed to

do so by your institution's EHS department.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department in accordance with local, state, and federal regulations.[7][9] Disposing of

unknown chemicals can be costly and requires proper identification, so accurate labeling is

crucial.[7][9][10]

Emergency Procedures
Eye Contact

Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[11][12]

Remove contact lenses if present and easy to do.[12]

Seek immediate medical attention from an eye specialist.[12]

Skin Contact
Immediately remove contaminated clothing.[11]

Wash the affected skin area with soap and plenty of water for at least 15 minutes.[11]

Seek medical attention if irritation persists.

Inhalation
Move the individual to fresh air.

If breathing is difficult, provide oxygen.
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Seek immediate medical attention.

Ingestion
Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1609678#personal-protective-equipment-for-
handling-2-propanol-1-1-hydroxyimino-bis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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